Cas no 1393576-38-9 (2-chloro-1,3-benzothiazole-5-carboxylic acid)

• Product Name: 2-chloro-1,3-benzothiazole-5-carboxylic acid
• CAS No: 1393576-38-9
• MF: C₈H₄ClNO₂S
• MW: 213.640859603882
• MDL: MFCD22548224
• CID: 3041299
• PubChem ID: 20491344
• Update Time: 2025-06-11

2-chloro-1,3-benzothiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chlorobenzo[d]thiazole-5-carboxylic acid
• 5-Benzothiazolecarboxylic acid, 2-chloro-
• 2-CHLORO-1,3-BENZOTHIAZOLE-5-CARBOXYLIC ACID
• FCH2293727
• AB85384
• AK336761
• AX8270851
• EN300-1702792
• SCHEMBL11147962
• 2-Chlorobenzo[d]thiazole-5-carboxylicacid
• CS-WAA0078
• AKOS023578983
• CS-0035355
• DS-12502
• F30867
• 1393576-38-9
• 2-chloro-1,3-benzothiazole-5-carboxylic acid

• MDL： MFCD22548224
• Inchi： 1S/C8H4ClNO2S/c9-8-10-5-3-4(7(11)12)1-2-6(5)13-8/h1-3H,(H,11,12)
• InChI Key： USIYKVRPNWXYIR-UHFFFAOYSA-N
• SMILES： ClC1=NC2C=C(C(=O)O)C=CC=2S1

Computed Properties

• Exact Mass: 212.9651272g/mol
• Monoisotopic Mass: 212.9651272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.4
• XLogP3: 2.9

2-chloro-1,3-benzothiazole-5-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 2-chloro-1,3-benzothiazole-5-carboxylic acid

Exploring the Properties and Applications of 2-Chloro-1,3-Benzothiazole-5-Carboxylic Acid (CAS No. 1393576-38-9)

In the realm of organic chemistry and pharmaceutical research, 2-chloro-1,3-benzothiazole-5-carboxylic acid (CAS No. 1393576-38-9) has emerged as a compound of significant interest. This heterocyclic derivative, characterized by its unique benzothiazole core and carboxylic acid functionality, offers a versatile scaffold for synthetic modifications. Researchers and industry professionals are increasingly exploring its potential in drug discovery, agrochemical development, and material science.

The structural features of 2-chloro-1,3-benzothiazole-5-carboxylic acid make it a valuable intermediate in medicinal chemistry. The presence of both a chloro substituent and a carboxylic acid group at strategic positions allows for diverse chemical transformations, enabling the synthesis of targeted molecules. Recent studies highlight its role in the development of kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutic candidates in the post-pandemic era.

From an industrial perspective, the compound's relevance extends to the synthesis of advanced materials. Its benzothiazole moiety is known to contribute to photophysical properties, making it a candidate for optoelectronic applications. With the rise of sustainable technologies, researchers are investigating its potential in organic light-emitting diodes (OLEDs) and photovoltaic cells, addressing the global push for green energy solutions.

Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize 2-chloro-1,3-benzothiazole-5-carboxylic acid, ensuring high purity for research and commercial use. Quality control protocols emphasize the importance of precise synthesis and storage conditions, as the compound's stability can influence downstream applications. These considerations are critical for laboratories and manufacturers aiming to meet regulatory standards.

In the context of drug discovery, the compound's mechanism of action often involves interactions with biological targets such as enzymes or receptors. Computational modeling and structure-activity relationship (SAR) studies have shed light on its binding affinity, guiding the design of more potent analogs. This approach resonates with the current trend of AI-driven drug design, where machine learning algorithms accelerate the identification of promising candidates.

Environmental and safety assessments of 2-chloro-1,3-benzothiazole-5-carboxylic acid are equally important. While the compound is not classified as hazardous under standard regulations, proper handling procedures are recommended to minimize exposure. This aligns with the broader industry focus on green chemistry and workplace safety, topics frequently searched by professionals in the field.

The commercial availability of CAS No. 1393576-38-9 through specialty chemical suppliers has facilitated its adoption in academic and industrial settings. Pricing and scalability remain key considerations, particularly for large-scale applications. Suppliers often provide technical data sheets and certificates of analysis, addressing common queries from potential buyers about purity, solubility, and compatibility.

Looking ahead, the versatility of 2-chloro-1,3-benzothiazole-5-carboxylic acid positions it as a compound with enduring relevance. Its applications in bioconjugation, peptide synthesis, and catalysis continue to expand, reflecting the interdisciplinary nature of modern chemical research. As scientific advancements unfold, this molecule is poised to play a pivotal role in addressing challenges across healthcare, agriculture, and technology sectors.